Cas no 1272-44-2 (Benzoylferrocene)

Benzoylferrocene Properties

Names and Identifiers

• Benzoylferrocene
• (Benzoylcyclopentadienyl)cyclopentadienyliron
• Ferrobenzyl phenyl ketone
• Ferrocenyl phenyl ketone
• benzoyl-ferrocen
• Ferrecenophenone
• Ferrocene,benzoyl
• Ferrocenyl(phenyl)methanone
• Ketone,ferrocenyl phenyl
• Methanone,ferrocenylphenyl
• Monobenzoylferrocene
• phenyl ferrocenyl ketone
• phenylacetylferrocene
• NSC 54800
• Ferrocene, benzoyl-
• BENZOYLFERROCENE, 98+%
• Ketone, ferrocenyl phenyl
• Iron(II), (benzoylcyclopentadienyl)cyclopentadienyl-
• FERROCENYL PHENYL KETONE
• (BENZOYLCYCLOPENTADIENYL)CYCLOPENTADIENYLIRON
• BENZOYLFERROCENE
• +Expand

• MDL： MFCD00001431
• InChIKey： JJHHJZCYDPLHIL-UHFFFAOYSA-N
• Inchi： 1S/C12H9O.C5H5.Fe/c13-12(11-8-4-5-9-11)10-6-2-1-3-7-10;1-2-4-5-3-1;/h1-9H;1-5H;
• SMILES： [C]1([CH][CH][CH][CH]1)C(=O)C1=CC=CC=C1.[CH]1[CH][CH][CH][CH]1.[Fe] |^1:0,1,2,3,4,13,14,15,16,17|

Computed Properties

• Exact Mass: 290.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 290.039407
• Heavy Atom Count: 19
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.29360
• PSA: 17.07000
• Refractive Index: 1.597
• Boiling Point: 293.1 °C at 760 mmHg
• Melting Point: 107.0 to 111.0 deg-C
• Flash Point: 124 °C
• Color/Form: powder
• Solubility: Not determined
• Density: 1.507 g/cm3

Benzoylferrocene Security Information

• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S24/25-S37/39-S26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： R22;R36/37/38
• Signal Word：warning
• TSCA：Yes

Benzoylferrocene Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Catalysts
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides